Ethyl 2-(3-{[(4-methoxybenzyl)amino]carbonyl}-2-pyridinyl)acetate
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Overview
Description
Scientific Research Applications
Synthesis of Novel Derivatives
- Research has demonstrated the synthesis of various derivatives through the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with different arylidinemalononitrile derivatives. This process yields compounds with potential applications in material science and pharmacology, showcasing the versatility of ethyl 2-(3-{[(4-methoxybenzyl)amino]carbonyl}-2-pyridinyl)acetate as a precursor in synthetic organic chemistry (Mohamed, 2014); (Mohamed, 2021).
Nucleophilic Substitution Reactions
- A study on the nucleophilic substitution reaction of pyridine with 7-phenylacetamido-3-chloridecephem-4-carboxylic acid p-methoxybenzyl ester iodide highlights the compound's potential in developing new pharmaceuticals. The kinetics of these reactions provide insights into the reactivity and stability of the resulting compounds, which could be useful in drug design and development (De, 2009).
Anticancer Activity
- The synthesis and anticancer evaluation of new 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives have shown promising results against a panel of 60 cancer cell lines. This research suggests the potential therapeutic applications of compounds synthesized from this compound in oncology (Bekircan et al., 2008).
Chemoselective Synthesis
- A study presented the chemoselective synthesis of 6-amino(alkoxy)-1,4,5,6-tetrahydropyridines from cyclic β-alkoxyvinyl α-ketoester, showcasing the compound's utility in creating diverse and complex molecular architectures. This approach opens avenues for the development of new chemical entities with potential biological activities (Pretto et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
ethyl 2-[3-[(4-methoxyphenyl)methylcarbamoyl]pyridin-2-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O4/c1-3-24-17(21)11-16-15(5-4-10-19-16)18(22)20-12-13-6-8-14(23-2)9-7-13/h4-10H,3,11-12H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPIOZRCGSYOMBN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=C(C=CC=N1)C(=O)NCC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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